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Compound of Interest

Compound Name: Gymnoside I1X

Cat. No.: B12374592

Gymnoside IX: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Gymnoside IX, a natural
product isolated from the tubers of Gymnadenia conopsea. It details the compound's chemical
structure, physicochemical properties, and the experimental protocols for its isolation and
characterization.

Chemical Structure and Properties

Gymnoside IX is a complex glycoside belonging to the class of glucosyloxybenzyl 2-
isobutylmalates. Its structure was elucidated through extensive spectroscopic analysis,
including FAB-MS, HR-FAB-MS, and 1D and 2D NMR experiments (*H, 3C, HMQC, and
HMBC).

Physicochemical Properties

The key physicochemical properties of Gymnoside IX are summarized in the table below.
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Property Value Source

Molecular Formula Cs1H64024 [Morikawa et al., 2006]
Molecular Weight 1061.04 g/mol [1]

Appearance Amorphous powder [Morikawa et al., 2006]
Optical Rotation [a]D?* -49.6 (c 1.0, MeOH) [Morikawa et al., 2006]
CAS Number 898827-00-4 [1]

Spectroscopic Data

High-resolution mass spectrometry and nuclear magnetic resonance spectroscopy were
instrumental in determining the structure of Gymnoside IX.

Table 1: Mass Spectrometry Data for Gymnoside IX [cite: Morikawa et al., 2006]

lonization Mode Observed m/z Formula
HR-FAB-MS (positive) 1083.3615 [M+Na]* Cs1HesO24Na
FAB-MS (positive) 1083 [M+Na]*

Table 2: 13C-NMR Spectroscopic Data for Gymnoside IX (125 MHz, CDsOD) [cite: Morikawa et
al., 2006]
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Position oc Position oc Position oc
Maloyl moiety  Glc' moiety Glc™ moiety
2 77.1 1 102.4 i 102.5
3 47.0 2' 75.1 2" 75.1
4 172.8 3 78.0 3" 78.0
5 25.9 4 71.6 4™ 71.6
6 43.8 5' 78.0 5" 78.0
7 23.3 6' 62.8 6" 62.8
) Cinnamoyl
8 23.3 Glc" moiety ]
moiety
1-0-CO-CH2- 67.5 1" 104.2 1 168.2
4-0-CO-CH2- 67.5 2" 74.0 2" 120.1
Benzyl
o 3" 75.8 3" 147.0

moieties
1-O-Ar-CHa- 132.3 4" 71.8 Ar-1"" 135.8
2',6'-O-Ar-

130.9 (each) 5" 73.1 Ar-2"" 6" 129.9 (each)
CHaz-
3'5-0-Ar-

117.8 (each) 6" 64.9 Ar-3" 5" 131.5 (each)
CHa-
4'-O-Ar-CHz- 159.2 Acetyl moiety  Ar-4™ 1315
4-0O-Ar-CH2- 132.3 CcoO 172.5
2".6"-O-Ar-

130.9 (each) CHs 21.0
CHa-
3III’5lII_O_Ar_

117.8 (each)
CHa2-
4"-O-Ar-CHz-  159.2
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Table 3: *H-NMR Spectroscopic Data for Gymnoside IX (500 MHz, CDsOD) [cite: Morikawa et
al., 2006]
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Position

OH (J in Hz)

Maloyl moiety

2-H 4.97 (1H, d, J=10.1)
3-H 2.22 (1H, m)

5-H 1.83 (1H, m)

6-Ha 1.58 (1H, m)

6-Hb 1.48 (1H, m)

7-Hs 0.89 (3H, d, J=6.7)
8-Hs 0.87 (3H, d, J=6.7)

Benzyl moieties

1-O-CO-CHa- 5.12 (1H, d, J=12.2), 5.06 (1H, d, J=12.2)
4-0-CO-CHz- 5.12 (1H, d, J=12.2), 5.06 (1H, d, J=12.2)
Ar-H 7.32 (4H, d, J=8.5), 7.02 (4H, d, J=8.5)

Glc' and Glc™ moieties

1-H, 1"-H 4.88 (2H, d, J=7.3)
Glc" moiety

1"-H 5.21 (1H, d, J=7.9)
5"-H 5.48 (1H, t, J=9.5)

Cinnamoyl moiety

2"-H 6.51 (1H, d, J=16.1)
3"-H 7.70 (1H, d, J=16.1)
Ar-H 7.62 (2H, m), 7.41 (3H, m)

Acetyl moiety

CHs

1.99 (3H, s)

© 2025 BenchChem. All rights reserved.

5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12374592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Experimental Protocols
Isolation of Gymnoside IX

The following workflow outlines the isolation of Gymnoside IX from the tubers of Gymnadenia

conopsea.
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Extraction

Tubers of Gymnadenia conopsea (3.0 kg)

\ 4

Extraction with MeOH (3 x 5 L, 3h each)

\ 4

Concentration under reduced pressure

Y

MeOH Extract (480 g)

Fracti"nation

Suspension in H20

Y

Partitioning with n-hexane, EtOAc, and n-BuOH

\ 4

n-BuOH-soluble fraction (120 g)

\ 4

Diaion HP-20 column chromatography
(H20 -> MeOH gradient)

\ 4

MeOH-eluted fraction (55 g)

Purification
\

Silica gel column chromatography
(CHCI3-MeOH-H20 gradient)

Y

Fractions Fr. 1-10

Fr.8
\ 4

Repeated silica gel and ODS column chromatography
(Fr.8)

\ 4

Final purification by preparative HPLC

\ 4

Gymnoside IX (25.1 mg)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b12374592?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12374592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [chemical structure and properties of Gymnoside 1X].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12374592#chemical-structure-and-properties-of-
gymnoside-ix]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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